Cas no 1261926-30-0 (2-Chloro-5-(4-ethylthiophenyl)benzoic acid)

• Product Name: 2-Chloro-5-(4-ethylthiophenyl)benzoic acid
• CAS No: 1261926-30-0
• MF: C₁₅H₁₃ClO₂S
• MW: 292.780522108078
• MDL: MFCD18321449
• CID: 2763950
• PubChem ID: 53227321
• Update Time: 2025-04-21

2-Chloro-5-(4-ethylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321449
• 2-Chloro-5-(4-ethylthiophenyl)benzoic acid, 95%
• 1261926-30-0
• 2-chloro-5-(4-ethylsulfanylphenyl)benzoic acid
• 2-CHLORO-5-(4-ETHYLTHIOPHENYL)BENZOIC ACID
• 2-Chloro-5-(4-ethylthiophenyl)benzoic acid

• MDL： MFCD18321449
• Inchi： 1S/C15H13ClO2S/c1-2-19-12-6-3-10(4-7-12)11-5-8-14(16)13(9-11)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： JAGNJGFJQXKSMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)SCC

Computed Properties

• Exact Mass: 292.0324785Da
• Monoisotopic Mass: 292.0324785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls